Cas no 1805193-22-9 (4-(Bromomethyl)-2-(difluoromethyl)-3-iodo-5-(trifluoromethyl)pyridine)

• Product Name: 4-(Bromomethyl)-2-(difluoromethyl)-3-iodo-5-(trifluoromethyl)pyridine
• CAS No: 1805193-22-9
• MF: C₈H₄BrF₅IN
• MW: 415.924551010132
• CID: 4893731
• Update Time: 2025-08-03

4-(Bromomethyl)-2-(difluoromethyl)-3-iodo-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2-(difluoromethyl)-3-iodo-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4BrF5IN/c9-1-3-4(8(12,13)14)2-16-6(5(3)15)7(10)11/h2,7H,1H2
• InChI Key： MZJONSUAQLVBQE-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=NC=C(C(F)(F)F)C=1CBr

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3.6
• Topological Polar Surface Area: 12.9

Additional information on 4-(Bromomethyl)-2-(difluoromethyl)-3-iodo-5-(trifluoromethyl)pyridine

4-(Bromomethyl)-2-(difluoromethyl)-3-iodo-5-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound with CAS No. 1805193-22-9, known as 4-(Bromomethyl)-2-(difluoromethyl)-3-iodo-5-(trifluoromethyl)pyridine, is a highly substituted pyridine derivative that has garnered significant attention in the fields of organic chemistry and materials science. This molecule is characterized by its unique substitution pattern, featuring a bromomethyl group at position 4, a difluoromethyl group at position 2, an iodo group at position 3, and a trifluoromethyl group at position 5. These substituents contribute to its distinct electronic and steric properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 4-(Bromomethyl)-2-(difluoromethyl)-3-iodo-5-(trifluoromethyl)pyridine in the development of advanced materials. For instance, researchers have explored its use as a precursor for the synthesis of novel coordination polymers and metal-organic frameworks (MOFs). The presence of halogen atoms, particularly iodine and bromine, facilitates strong metal-ligand interactions, which are crucial for the formation of stable MOFs with high surface areas and porosities. These materials hold promise for applications in gas storage, catalysis, and sensing technologies.

In addition to its role in materials science, this compound has also been investigated for its potential in medicinal chemistry. The pyridine ring serves as a versatile scaffold for drug design due to its aromaticity and ability to accommodate various functional groups. The trifluoromethyl group at position 5 imparts electron-withdrawing effects, which can enhance the compound's bioactivity by modulating its interaction with biological targets. Recent computational studies have suggested that this compound could act as a potential inhibitor of certain enzymes involved in metabolic pathways, making it a candidate for further pharmacological evaluation.

The synthesis of 4-(Bromomethyl)-2-(difluoromethyl)-3-iodo-5-(trifluoromethyl)pyridine typically involves multi-step organic transformations. Starting from pyridine derivatives with appropriate substituents, chemists employ electrophilic substitution reactions to introduce the halogen-containing groups. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the carbon-halogen bonds present in this molecule. These methods not only ensure high yields but also allow for precise control over the substitution pattern, which is critical for achieving the desired properties.

From an environmental perspective, understanding the fate and transport of 4-(Bromomethyl)-2-(difluoromethyl)-3-iodo-5-(trifluoromethyl)pyridine in natural systems is essential for assessing its potential impact on ecosystems. Recent research has focused on its degradation pathways under various environmental conditions, such as photolysis and microbial activity. Results indicate that this compound undergoes slow degradation due to its highly substituted nature and strong carbon-halogen bonds. However, further studies are required to fully characterize its environmental behavior and develop strategies for mitigating any adverse effects.

In conclusion, 4-(Bromomethyl)-2-(difluoromethyl)-3-iodo-5-(trifluoromethyl)pyridine (CAS No. 1805193-22-9) is a multifaceted compound with significant potential across diverse scientific domains. Its unique structure enables applications ranging from materials science to medicinal chemistry, while ongoing research continues to uncover new insights into its properties and behavior. As advancements in synthetic methodologies and computational modeling continue to evolve, this compound is poised to play an increasingly important role in both academic and industrial settings.